Cas no 288862-73-7 (1-Dodecanone,1-oxazolo[4,5-b]pyridin-2-yl-)

• Product Name: 1-Dodecanone,1-oxazolo[4,5-b]pyridin-2-yl-
• CAS No: 288862-73-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 248961
• PubChem ID: 9972176
• Update Time: 2025-11-01

1-Dodecanone,1-oxazolo[4,5-b]pyridin-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanone,1-oxazolo[4,5-b]pyridin-2-yl-
• 1-OXAZOLO[4,5-B]PYRIDIN-2-YL-1-DODECANONE
• CAY10435
• CHEMBL257307
• SR-01000946699-1
• CHEBI:188240
• HMS3649B18
• SR-01000946699
• 1-([1,3]oxazolo[4,5-b]pyridin-2-yl)dodecan-1-one
• SCHEMBL3964457
• 288862-73-7
• 1-[1,3]oxazolo[4,5-b]pyridin-2-yldodecan-1-one
• 1-(oxazolo[4,5-b]pyridin-2-yl)dodecan-1-one
• 1-oxaxolo[4,5-b]pyridin-2-yl-1-dodecanone
• BDBM50350547

• Inchi： 1S/C18H26N2O2/c1-2-3-4-5-6-7-8-9-10-12-15(21)18-20-17-16(22-18)13-11-14-19-17/h11,13-14H,2-10,12H2,1H3
• InChI Key： XUWBDQAPIZBSRY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N=C1C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 302.19900
• Monoisotopic Mass: 302.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 6.2

Experimental Properties

• PSA: 55.99000
• LogP: 5.32640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 1-Dodecanone,1-oxazolo[4,5-b]pyridin-2-yl-

Introduction to 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- (CAS No. 288862-73-7)

1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- (CAS No. 288862-73-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl-.

The chemical structure of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- is composed of a dodecanone moiety and an oxazolopyridine ring. The dodecanone segment provides a long hydrophobic tail, which can influence the compound's solubility and membrane permeability. The oxazolopyridine ring, on the other hand, is known for its aromatic and heterocyclic nature, which can contribute to the compound's pharmacological properties. The combination of these structural elements results in a molecule with unique physicochemical characteristics.

In terms of synthesis, 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- can be prepared through various synthetic routes. One common method involves the reaction of dodecanal with an appropriate oxazolopyridine derivative under suitable conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly improved the yield and purity of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl-.

The biological activities of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- have been extensively studied in recent years. One of the most notable properties is its anti-inflammatory activity. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- has also shown potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its therapeutic potential, 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- has been investigated for its use in diagnostic imaging. The unique electronic properties of the oxazolopyridine ring make it suitable for conjugation with imaging agents such as fluorophores or radionuclides. A recent study published in Bioconjugate Chemistry explored the use of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl--based probes for detecting specific biomarkers in cancer cells. The results indicated that these probes could provide high sensitivity and specificity in imaging applications.

The safety profile of 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- is another important aspect to consider. Preclinical studies have shown that this compound has low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1-Dodecanone, 1-oxazolo[4,5-b]pyridin-2-yl- (CAS No. 288862-73-7) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.